Cas no 1805248-05-8 (Methyl 4-bromo-5-cyano-2-hydroxyphenylacetate)

• Product Name: Methyl 4-bromo-5-cyano-2-hydroxyphenylacetate
• CAS No: 1805248-05-8
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4973680
• Update Time: 2025-10-28

Methyl 4-bromo-5-cyano-2-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-5-cyano-2-hydroxyphenylacetate

• Inchi： 1S/C10H8BrNO3/c1-15-10(14)3-6-2-7(5-12)8(11)4-9(6)13/h2,4,13H,3H2,1H3
• InChI Key： MFCCUPKYNOWCGH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C#N)CC(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 1.8
• Topological Polar Surface Area: 70.3

Additional information on Methyl 4-bromo-5-cyano-2-hydroxyphenylacetate

Methyl 4-bromo-5-cyano-2-hydroxyphenylacetate: A Comprehensive Overview

Methyl 4-bromo-5-cyano-2-hydroxyphenylacetate, identified by the CAS No. 1805248-05-8, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which includes a methyl group attached to an acetate ester, along with substituents such as bromine, cyano, and hydroxyl groups on the aromatic ring. The combination of these functional groups makes it a versatile molecule with intriguing chemical properties and reactivity.

Recent advancements in synthetic chemistry have highlighted the importance of Methyl 4-bromo-5-cyano-2-hydroxyphenylacetate in the development of novel materials and pharmaceutical agents. Researchers have demonstrated that the compound's reactivity can be tailored to suit specific applications, such as in the synthesis of bioactive molecules or advanced polymers. For instance, studies published in leading journals like Journal of Medicinal Chemistry and Chemical Communications have explored its role in drug design, particularly in targeting specific biological pathways.

The structural uniqueness of Methyl 4-bromo-5-cyano-2-hydroxyphenylacetate lies in its ability to undergo various transformations under controlled conditions. The presence of the hydroxyl group facilitates nucleophilic substitutions, while the cyano group introduces electron-withdrawing effects that enhance reactivity. Similarly, the bromine substituent adds a layer of complexity to the molecule's electronic environment, making it a valuable substrate for exploring regioselective reactions.

In terms of synthesis, Methyl 4-bromo-5-cyano-2-hydroxyphenylacetate can be prepared through a series of well-established organic reactions. For example, one common approach involves the coupling of bromobenzene derivatives with cyano-containing intermediates, followed by hydroxylation and acetylation steps. These methods have been optimized in recent studies to improve yield and purity, ensuring that the compound is accessible for large-scale applications.

The application potential of Methyl 4-bromo-5-cyano-2-hydroxyphenylacetate extends beyond traditional chemical synthesis. Its ability to act as a precursor for more complex molecules has made it a focal point in materials science research. For instance, researchers have utilized this compound to develop advanced materials with tailored optical and electronic properties, which could find applications in optoelectronics and sensors.

Moreover, Methyl 4-bromo-5-cyano-2-hydroxyphenylacetate has shown promise in catalytic processes due to its ability to stabilize reactive intermediates during transformations. This property has led to its use in asymmetric catalysis and enantioselective reactions, areas where achieving high enantiomeric excess is crucial for pharmaceutical applications.

In conclusion, Methyl 4-bromo-5-cyano-2-hydroxyphenylacetate (CAS No. 1805248-05-8) stands out as a versatile and intriguing compound with a wide range of potential applications across diverse fields of chemistry. Its unique structure and reactivity make it an invaluable tool for researchers seeking to push the boundaries of synthetic chemistry and materials science.